Cas no 827299-98-9 (Benzoic acid, 3-borono-5-[(2-fluorobenzoyl)amino]-)
827299-98-9 structure
Product Name:Benzoic acid, 3-borono-5-[(2-fluorobenzoyl)amino]-
CAS No:827299-98-9
MF:C14H11BFNO5
MW:303.050247430801
CID:685622
PubChem ID:11208881
Update Time:2025-04-19
Benzoic acid, 3-borono-5-[(2-fluorobenzoyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-borono-5-[(2-fluorobenzoyl)amino]-
- 3-borono-5-[(2-fluorobenzoyl)amino]benzoic acid
- DTXSID50458870
- starbld0019514
- 827299-98-9
- 3-Borono-5-(2-fluorobenzamido)benzoic acid
- 3-(DIHYDROXYBORANYL)-5-(2-FLUOROBENZAMIDO)BENZOIC ACID
- SCHEMBL8297307
-
- Inchi: 1S/C14H11BFNO5/c16-12-4-2-1-3-11(12)13(18)17-10-6-8(14(19)20)5-9(7-10)15(21)22/h1-7,21-22H,(H,17,18)(H,19,20)
- InChI Key: PZBUMDTXSPOVHR-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(NC1C=C(C(=O)O)C=C(B(O)O)C=1)=O
Computed Properties
- Exact Mass: 303.0714308g/mol
- Monoisotopic Mass: 303.0714308g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107Ų
Benzoic acid, 3-borono-5-[(2-fluorobenzoyl)amino]- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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